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Compound of Interest

Compound Name: 5-Bromo-2-(pyrrolidin-1-yl)pyridine

Cat. No.: B1286013

Technical Data Sheet: 5-Bromo-2-(pyrrolidin-1-
yl)pyridine

For Research Use Only.

Chemical Identification

This document provides a technical overview of the core physicochemical properties of 5-
Bromo-2-(pyrrolidin-1-yl)pyridine, a heterocyclic compound often utilized as a building block
in pharmaceutical and chemical research.

Identifier Value

Chemical Name 5-Bromo-2-(pyrrolidin-1-yl)pyridine
Synonyms 5-Bromo-2-(1-pyrrolidinyl)pyridine
CAS Number 210963-93-2[1]

MDL Number MFCD07781213[2]

Core Physicochemical Properties

The fundamental molecular characteristics of 5-Bromo-2-(pyrrolidin-1-yl)pyridine are
summarized below. These properties are calculated based on its elemental composition and
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structure.
Property Value Unit
Molecular Formula CoH11BrN2[1][2]
Molecular Weight 227.10[2] g/mol
Exact Mass 227.1 Da

Logical Relationship of Chemical Properties

The following diagram illustrates the logical flow from the chemical's nomenclature to its
empirical formula and resulting molecular weight.

5-Bromo-2-(pyrrolidin-1-yl)pyridine

Molecular Formula
CoH11BrN2

Molecular Weight
227.10 g/mol

Figure 1: Relationship of Chemical Identifiers
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Figure 1: Relationship of Chemical Identifiers

Experimental Protocols

The determination of the molecular formula and weight for a known compound like 5-Bromo-2-
(pyrrolidin-1-yl)pyridine is typically confirmed using standard analytical techniques.
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e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be the primary
method to confirm the elemental composition and exact mass, thereby verifying the
molecular formula.

o Elemental Analysis: Combustion analysis can be used to determine the percentage of
Carbon, Hydrogen, and Nitrogen, providing empirical formula data that corroborates the
molecular formula.

A detailed, novel experimental protocol for this specific compound is not provided as its
properties are well-established and determined through routine analytical chemistry workflows.

Signaling Pathways and Biological Activity

5-Bromo-2-(pyrrolidin-1-yl)pyridine is a chemical intermediate. As such, it is not typically
associated with a specific biological signaling pathway. Its utility lies in its role as a precursor or
fragment in the synthesis of more complex, biologically active molecules. Therefore, a signaling
pathway diagram is not applicable. Researchers in drug development may incorporate this
moiety into larger molecules designed to target specific biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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